Cas no 54681-67-3 (2-acetamido-3-ethoxy-3-oxopropanoic acid)

2-acetamido-3-ethoxy-3-oxopropanoic acid structure
54681-67-3 structure
Product Name:2-acetamido-3-ethoxy-3-oxopropanoic acid
CAS No:54681-67-3
MF:C7H11NO5
MW:189.165942430496
MDL:MFCD00089333
CID:823504
PubChem ID:3276255
Update Time:2025-08-04

2-acetamido-3-ethoxy-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(ACETYLAMINO)PROPANEDIOIC ACID 1-ETHYL ESTER
    • 2-acetamido-3-ethoxy-3-oxopropanoate
    • Ethyl Acetamidomalonate
    • acetamidomalonic acid monoethyl ester
    • 11G-368S
    • 2-acetamido-3-ethoxy-3-oxopropanoic acid
    • Propanedioic acid, (acetylamino)-, monoethyl ester, (+)- (9CI)
    • HMS2183K18
    • SMR000145624
    • N-acetyl-O-ethyl-3-oxoserine
    • SCHEMBL706882
    • Ethyl acetamidomalonate (Ac-DL-Gly(CO2Et)-OH)
    • 54681-67-3
    • (+)-2-Acetamido-3-ethoxy-3-oxopropanoic acid
    • Propanedioic acid,(acetylamino)-,monoethyl ester,(+)-(9ci)
    • AKOS005524436
    • 187868-53-7
    • CHEMBL1741370
    • STK723350
    • acetamidomalonic acid monoethylester
    • 2-acetamido-3-ethoxy-3-oxopropanoicacid
    • MFCD00089333
    • DB-104188
    • CS-0317637
    • MLS000551699
    • 2-Acetylamino-malonic acid monoethyl ester
    • MDL： MFCD00089333
    • Inchi： 1S/C7H11NO5/c1-3-13-7(12)5(6(10)11)8-4(2)9/h5H,3H2,1-2H3,(H,8,9)(H,10,11)
    • InChI Key： OQUXDKMVCGSMPI-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C(=O)O)NC(C)=O)=O

Computed Properties

  • Exact Mass: 189.06400
  • Monoisotopic Mass: 189.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.7A^2
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.273
  • PSA: 92.70000
  • LogP: -0.47030

2-acetamido-3-ethoxy-3-oxopropanoic acid Security Information

2-acetamido-3-ethoxy-3-oxopropanoic acid Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-acetamido-3-ethoxy-3-oxopropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B402368-10mg
2-acetamido-3-ethoxy-3-oxopropanoic acid
 54681-67-3
10mg
 $ 50.00 2022-06-07
TRC
B402368-50mg
2-acetamido-3-ethoxy-3-oxopropanoic acid
 54681-67-3
50mg
 $ 115.00 2022-06-07
TRC
B402368-100mg
2-acetamido-3-ethoxy-3-oxopropanoic acid
 54681-67-3
100mg
 $ 160.00 2022-06-07
Chemenu
CM279439-100g
2-Acetamido-3-ethoxy-3-oxopropanoic acid
 54681-67-3 95%
100g
 $122 2021-06-09
Chemenu
CM279439-500g
2-Acetamido-3-ethoxy-3-oxopropanoic acid
 54681-67-3 95%
500g
 $355 2021-06-09
Chemenu
CM279439-100g
2-Acetamido-3-ethoxy-3-oxopropanoic acid
 54681-67-3 95%
100g
 $122 2022-06-11
Chemenu
CM279439-500g
2-Acetamido-3-ethoxy-3-oxopropanoic acid
 54681-67-3 95%
500g
 $355 2022-06-11
abcr
AB540737-1 g
Ethyl acetamidomalonate; .
 54681-67-3
1g
 €340.30 2022-06-09
abcr
AB540737-100mg
Ethyl acetamidomalonate (Ac-DL-Gly(CO2Et)-OH); .
 54681-67-3
100mg
 €191.60 2025-04-18
abcr
AB540737-250mg
Ethyl acetamidomalonate (Ac-DL-Gly(CO2Et)-OH); .
 54681-67-3
250mg
 €300.90 2025-04-18

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